Cas no 941568-01-0 ()

• CAS No: 941568-01-0
• MF: C₂₈H₃₅NO₇
• MW: 497.580008745193
• CID: 6714966
• PubChem ID: 57404542

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C18H21NO3.C10H14O4/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;1-13-9-4-2-3-5-10(9)14-7-8(12)6-11/h3,6,11-12,17H,4-5,7-9H2,1-2H3;2-5,8,11-12H,6-7H2,1H3/t11-,12+,17-,18-;/m0./s1
• InChI Key： GPPMBTHWRFPIHJ-RNWHKREASA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5CCC([C@H]1[C@@]5(C=32)CCN4C)=O)OC.O(C1C=CC=CC=1OC)CC(CO)O

Computed Properties

• Exact Mass: 497.24135246g/mol
• Monoisotopic Mass: 497.24135246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans